Cas no 866149-64-6 (1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine)

• Product Name: 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine
• CAS No: 866149-64-6
• MF: C₃₀H₃₁N₃O
• MW: 449.58664727211
• CID: 5705755
• PubChem ID: 5096004
• Update Time: 2025-07-13

1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (5-[(4-BENZHYDRYLPIPERAZINO)METHYL]-1-METHYL-1H-PYRROL-3-YL)(PHENYL)METHANONE
• 1-[(4-benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine
• {5-[(4-benzhydrylpiperazino)methyl]-1-methyl-1H-pyrrol-3-yl}(phenyl)methanone
• [5-[(4-benzhydrylpiperazin-1-yl)methyl]-1-methylpyrrol-3-yl]-phenylmethanone
• 866149-64-6
• AKOS005106695
• 9X-0248
• 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine

• Inchi： 1S/C30H31N3O/c1-31-22-27(30(34)26-15-9-4-10-16-26)21-28(31)23-32-17-19-33(20-18-32)29(24-11-5-2-6-12-24)25-13-7-3-8-14-25/h2-16,21-22,29H,17-20,23H2,1H3
• InChI Key： OWFKCRRLJZKCAQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CN(C)C(=C1)CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 449.246712621g/mol
• Monoisotopic Mass: 449.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.5Ų

Additional information on 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine

Recent Advances in the Study of 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine (CAS: 866149-64-6)

The compound 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine (CAS: 866149-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its pharmacological properties and potential therapeutic applications. Recent research has focused on its mechanism of action, pharmacokinetics, and efficacy in various disease models, making it a promising candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Studies have demonstrated that 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and inflammatory pathways. This has led to hypotheses about its potential utility in treating conditions such as neurodegenerative diseases and chronic inflammation. Advanced computational modeling and in vitro assays have been employed to elucidate these interactions, providing a foundation for future in vivo studies.

In addition to its receptor-binding properties, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. Researchers have identified specific metabolic pathways involved in its breakdown, which could inform strategies to optimize its therapeutic window. Furthermore, formulation studies have explored various delivery methods to enhance its absorption and distribution, addressing challenges related to its physicochemical properties.

The therapeutic potential of 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine has also been evaluated in preclinical models. Early results indicate promising efficacy in animal models of pain and inflammation, with minimal observed toxicity. These findings suggest that the compound could serve as a lead molecule for the development of novel analgesics or anti-inflammatory agents. However, further studies are needed to validate these effects and assess long-term safety.

Despite these advancements, challenges remain in the development of 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine as a therapeutic agent. Issues such as off-target effects, potential drug-drug interactions, and scalability of synthesis must be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, recent research on 1-[(4-Benzoyl-1-methyl-1H-pyrrol-2-yl)methyl]-4-(diphenylmethyl)piperazine (CAS: 866149-64-6) highlights its potential as a versatile pharmacological tool and therapeutic candidate. Continued investigation into its mechanisms, optimization of its pharmacokinetic profile, and rigorous preclinical testing will be critical to realizing its full therapeutic potential. This compound represents an exciting area of growth in chemical biology and medicinal chemistry, with implications for multiple therapeutic areas.